Cas no 1806974-51-5 (2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride
• CAS No: 1806974-51-5
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4881530
• Update Time: 2025-05-19

2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride

• Inchi： 1S/C7H3ClF3NO2/c8-6(14)4-2(13)1-3(9)12-5(4)7(10)11/h1,7H,(H,12,13)
• InChI Key： QWHZZESNPXLIOP-UHFFFAOYSA-N
• SMILES： ClC(C1C(C=C(NC=1C(F)F)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2

Additional information on 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride

2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl Chloride: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1806974-51-5) is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by the presence of a pyridine ring substituted with a difluoromethyl group at position 2, a fluoro group at position 6, a hydroxyl group at position 4, and a carbonyl chloride group at position 3. These substituents contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride, making it accessible for further exploration in both academic and industrial settings. The synthesis typically involves multi-step processes, including nucleophilic substitutions, oxidations, and coupling reactions, which are optimized to achieve high yields and purity. Researchers have also explored alternative synthetic routes to enhance the efficiency and scalability of production, particularly for applications requiring large-scale manufacturing.

The chemical properties of 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride make it an attractive candidate for various applications. The carbonyl chloride group at position 3 renders the compound highly reactive, enabling it to participate in nucleophilic acyl substitutions. This reactivity is exploited in the synthesis of bioactive molecules, such as peptide analogs and drug delivery systems. Additionally, the presence of fluorine atoms at positions 2 and 6 imparts unique electronic properties to the molecule, enhancing its stability and bioavailability.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride as a precursor for drug development. For instance, researchers have investigated its role in the synthesis of antitumor agents, where its ability to target specific cellular pathways has shown promising results in preclinical models. Furthermore, its application in the development of antiviral drugs has been explored, leveraging its capacity to inhibit viral replication mechanisms.

The hydroxyl group at position 4 plays a crucial role in modulating the compound's solubility and pharmacokinetic properties. This feature is particularly advantageous in drug design, where solubility is a critical factor for ensuring effective delivery to target sites. Recent research has also focused on modifying this hydroxyl group to enhance the compound's bioavailability and reduce potential side effects.

In terms of environmental impact, 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride has been shown to exhibit moderate biodegradability under controlled conditions. However, further studies are required to fully understand its environmental fate and ensure sustainable practices during its production and use.

Overall, 2-(Difluoromethyl)-6-fluoro-4-hydroxypyridine-3-carbonyl chloride represents a versatile chemical entity with vast potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing scientific knowledge and technological progress.